Cas no 393566-41-1 (3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 393566-41-1
• MF: C₁₁H₁₁N₃OS₂
• MW: 265.35453915596
• CID: 6509537
• Update Time: 2025-05-19

3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3-methyl-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3-methyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C11H11N3OS2/c1-7-4-3-5-8(6-7)9(15)12-10-13-14-11(16-2)17-10/h3-6H,1-2H3,(H,12,13,15)
• InChI Key： KUAOEBHUTFUCPR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SC)S1)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 8.06±0.50(Predicted)

Additional information on 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 393566-41-1 and Product Name: 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

The compound with CAS No. 393566-41-1 and the product name 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of benzamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiadiazole core and a methylsulfanyl substituent, contribute to its unique chemical properties and biological interactions.

In recent years, benzamide derivatives have been extensively studied for their pharmacological effects. The thiadiazole moiety is known for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a methylsulfanyl group at the 5-position of the thiadiazole ring further modulates the electronic and steric properties of the molecule, enhancing its interaction with biological targets. This modification has been shown to improve the binding affinity and selectivity of the compound towards specific enzymes and receptors.

The synthesis of 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted benzamides and thiadiazole precursors, followed by functional group transformations such as sulfuration. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently.

One of the most compelling aspects of this compound is its potential in drug discovery. The structural framework of 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide allows for selective interaction with biological targets involved in various disease pathways. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression. The methylsulfanyl group plays a crucial role in modulating the enzyme's active site, thereby disrupting abnormal signaling pathways associated with tumor growth.

Furthermore, the compound's stability under various physiological conditions makes it a promising candidate for further development into a therapeutic agent. Computational studies using molecular modeling techniques have been instrumental in understanding the binding mechanism of this molecule with its target proteins. These studies have revealed that the thiadiazole core interacts favorably with hydrophobic pockets in the enzyme active site, while the methylsulfanyl group forms critical hydrogen bonds with polar residues.

The pharmacokinetic properties of 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide have also been evaluated through in vitro and in vivo experiments. These studies have shown that the compound exhibits good solubility and bioavailability, which are essential characteristics for an effective drug candidate. Additionally, preliminary toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

Recent advancements in drug delivery systems have opened new avenues for utilizing compounds like 3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide effectively. Nanotechnology-based delivery platforms have been explored to enhance the bioavailability and targeted delivery of this molecule to specific tissues or organs. Such innovations could significantly improve therapeutic outcomes by optimizing drug distribution and minimizing side effects.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other drugs that act on different pathways, synergistic effects could be achieved, leading to more effective treatment strategies for complex diseases such as cancer. Additionally, further optimization of its chemical structure may lead to derivatives with enhanced potency and reduced toxicity.

In conclusion,3-methyl-N-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 393566-41-1) represents a promising candidate for pharmaceutical development due to its unique structural features and favorable biological activities. The presence of a thiadiazole core and a methylsulfanyl substituent contributes to its potent interactions with biological targets involved in various disease pathways. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.